Cas no 2649085-79-8 (2-bromo-1-fluoro-3-(isocyanatomethyl)benzene)

• Product Name: 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene
• CAS No: 2649085-79-8
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 5960533
• PubChem ID: 117331805
• Update Time: 2025-06-08

2-bromo-1-fluoro-3-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene
• 2649085-79-8
• EN300-1913408

• Inchi： 1S/C8H5BrFNO/c9-8-6(4-11-5-12)2-1-3-7(8)10/h1-3H,4H2
• InChI Key： DZCIFRDMOJDHFK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN=C=O)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene

Introduction to 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene (CAS No: 2649085-79-8)

2-bromo-1-fluoro-3-(isocyanatomethyl)benzene, identified by its CAS number 2649085-79-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring both bromine and fluorine substituents, which contribute to its unique reactivity and potential applications. The presence of an isocyanato group at the third position adds another layer of complexity, making it a versatile intermediate in synthetic chemistry.

The structural configuration of 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene positions it as a valuable building block for the synthesis of more complex molecules. Its aromatic backbone, combined with the electron-withdrawing effects of the bromine and fluorine atoms, makes it particularly useful in the development of novel agrochemicals, pharmaceuticals, and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive compounds, including potential inhibitors of various enzymatic pathways.

In the realm of pharmaceutical research, 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene has been explored as a precursor for designing molecules with therapeutic properties. The isocyanato group, in particular, is known for its ability to participate in condensation reactions with amines and alcohols, forming urea and carbamate derivatives respectively. These derivatives have shown promise in targeting inflammatory pathways and infectious diseases. For instance, researchers have utilized this compound to develop novel scaffolds for nonsteroidal anti-inflammatory drugs (NSAIDs), leveraging its ability to form stable heterocyclic structures.

The halogenated aromatic system of 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene also makes it a candidate for material science applications. Halogenated aromatics are widely used in the manufacture of liquid crystals, organic semiconductors, and polymer additives due to their ability to enhance thermal stability and electronic properties. The incorporation of fluorine atoms can further improve the chemical resistance and hydrophobicity of materials derived from this compound. Recent advancements in polymer chemistry have seen the use of such derivatives in developing high-performance coatings and adhesives.

The synthesis of 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The bromination and fluorination steps require precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these functional groups efficiently. The subsequent formation of the isocyanato group typically involves phosgene or its safer alternatives, necessitating careful handling due to the reactivity of this moiety.

In academic research, 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene has been used as a model compound to study electronic effects and steric interactions in aromatic systems. Computational chemistry methods, such as density functional theory (DFT), have been instrumental in predicting the behavior of this compound in various chemical environments. These studies not only contribute to our fundamental understanding of organic chemistry but also aid in designing more efficient synthetic routes. The insights gained from such research are often translated into practical applications, improving industrial processes and product development.

The pharmaceutical industry has shown particular interest in derivatives of 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene due to their potential biological activity. For example, researchers have synthesized analogs that exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The combination of bromine and fluorine substituents enhances binding affinity by modulating electronic distributions around the active site. Such findings underscore the importance of structural diversity in drug discovery efforts.

The environmental impact of using halogenated compounds like 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene is also a topic of ongoing investigation. While these compounds offer numerous advantages in synthetic applications, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener alternatives that minimize hazardous byproducts without compromising efficacy. Biodegradable derivatives and catalytic processes are being explored as part of this sustainable chemistry initiative.

In conclusion, 2-bromo-1-fluoro-3-(isocyanatomethyl)benzene (CAS No: 2649085-79-8) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for pharmaceutical synthesis, material development, and fundamental chemical research. As our understanding of its properties continues to evolve, so too will its applications in addressing global challenges in medicine and technology. The ongoing research into this compound exemplifies the dynamic nature of modern chemistry and its potential to drive innovation.